Cas no 1690754-22-3 (3-(2-Bromoethyl)oxetane)

• Product Name: 3-(2-Bromoethyl)oxetane
• CAS No: 1690754-22-3
• MF: C₅H₉BrO
• MW: 165.028361082077
• CID: 5055973
• PubChem ID: 21411173
• Update Time: 2026-02-28

3-(2-Bromoethyl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)oxetane
• 3-(2-Bromoethyl)oxetane

• Inchi： 1S/C5H9BrO/c6-2-1-5-3-7-4-5/h5H,1-4H2
• InChI Key： GUQPQUZYJQVGNZ-UHFFFAOYSA-N
• SMILES： BrCCC1COC1

Computed Properties

• Exact Mass: 163.98368g/mol
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 3-(2-Bromoethyl)oxetane

Comprehensive Overview of 3-(2-Bromoethyl)oxetane (CAS No. 1690754-22-3): Properties, Applications, and Industry Insights

3-(2-Bromoethyl)oxetane (CAS No. 1690754-22-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This brominated oxetane derivative is characterized by its unique molecular structure, combining an oxetane ring with a bromoethyl functional group. Its versatility in synthetic chemistry makes it a valuable intermediate for designing advanced polymers, drug candidates, and agrochemicals. Researchers often search for "3-(2-Bromoethyl)oxetane synthesis" or "CAS 1690754-22-3 applications," reflecting its growing relevance in cutting-edge industries.

The compound’s oxetane moiety is particularly noteworthy due to its strained four-membered ring, which enhances reactivity in ring-opening polymerizations—a topic frequently explored in queries like "oxetane derivatives in polymer chemistry." Meanwhile, the bromoethyl side chain offers a handle for further functionalization, enabling its use in cross-coupling reactions or nucleophilic substitutions. Recent trends in sustainable chemistry have also sparked interest in "green synthesis of bromoethyl oxetanes," aligning with the global push for eco-friendly manufacturing processes.

In pharmaceutical applications, 3-(2-Bromoethyl)oxetane serves as a key building block for prodrug development and targeted drug delivery systems. Its ability to modify solubility and bioavailability aligns with searches such as "oxetanes in drug design" or "improving API properties with CAS 1690754-22-3." Additionally, the compound’s role in creating photoactive materials has been explored for OLED technologies, resonating with queries about "functional oxetanes for optoelectronics."

From a safety and handling perspective, proper storage conditions (e.g., inert atmosphere, low temperature) are critical for maintaining the stability of 3-(2-Bromoethyl)oxetane. Industry professionals often seek "handling protocols for bromoethyl oxetanes" to ensure compliance with laboratory best practices. Analytical techniques like GC-MS and NMR are typically employed for purity verification, addressing common questions about "CAS 1690754-22-3 characterization methods."

The future outlook for 3-(2-Bromoethyl)oxetane is promising, with ongoing studies exploring its utility in bioconjugation and smart materials. As demand for high-performance specialty chemicals grows, this compound is poised to play a pivotal role in innovations across multiple sectors, from healthcare to renewable energy technologies.